Cas no 1018052-82-8 (5-(3-chlorophenyl)-4,5-dihydro-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(3-chlorophenyl)-4,5-dihydro-1,2-oxazole-3-carboxylic acid
• CAS No: 1018052-82-8
• MF: C₁₀H₈ClNO₃
• MW: 225.628421783447
• MDL: MFCD10001632
• CID: 4676147
• Update Time: 2025-11-01

5-(3-chlorophenyl)-4,5-dihydro-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-chlorophenyl)-4,5-dihydroisoxazole-3-carboxylic acid
• 5-(3-chlorophenyl)-4,5-dihydro-1,2-oxazole-3-carboxylic acid
• SBB026556
• STK353480
• ST45135258

• MDL： MFCD10001632
• Inchi： 1S/C10H8ClNO3/c11-7-3-1-2-6(4-7)9-5-8(10(13)14)12-15-9/h1-4,9H,5H2,(H,13,14)
• InChI Key： COPXHIMKUIIRKM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1CC(C(=O)O)=NO1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 292
• Topological Polar Surface Area: 58.9

Additional information on 5-(3-chlorophenyl)-4,5-dihydro-1,2-oxazole-3-carboxylic acid

Comprehensive Overview of 5-(3-Chlorophenyl)-4,5-dihydro-1,2-oxazole-3-carboxylic Acid (CAS No. 1018052-82-8)

5-(3-Chlorophenyl)-4,5-dihydro-1,2-oxazole-3-carboxylic acid (CAS No. 1018052-82-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of oxazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of both a chlorophenyl group and a carboxylic acid moiety in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for heterocyclic compounds like 5-(3-chlorophenyl)-4,5-dihydro-1,2-oxazole-3-carboxylic acid has surged due to their potential in developing novel therapeutics. Researchers are particularly interested in its role as a building block for small-molecule inhibitors, which are crucial in targeting specific enzymes or proteins involved in diseases such as cancer and inflammation. The compound's CAS No. 1018052-82-8 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry.

One of the key reasons for the popularity of 5-(3-chlorophenyl)-4,5-dihydro-1,2-oxazole-3-carboxylic acid is its structural uniqueness. The oxazole ring is a five-membered heterocycle containing oxygen and nitrogen atoms, which enhances its binding affinity to biological targets. Additionally, the 3-chlorophenyl substituent contributes to the compound's lipophilicity, improving its membrane permeability—a critical factor in drug design. These attributes make it a valuable candidate for high-throughput screening and lead optimization projects.

From a synthetic perspective, CAS No. 1018052-82-8 is often utilized in multistep organic synthesis. Its carboxylic acid functionality allows for easy derivatization, enabling the creation of amides, esters, and other derivatives with enhanced pharmacological properties. This flexibility aligns with the current trend in fragment-based drug design, where small molecular fragments are combined to develop potent therapeutics. The compound's IUPAC name and CAS number are frequently queried by chemists seeking reliable sources for their research.

Beyond pharmaceuticals, 5-(3-chlorophenyl)-4,5-dihydro-1,2-oxazole-3-carboxylic acid has potential applications in agrochemicals. Its structural features may contribute to the development of new pesticides or herbicides, addressing global challenges in crop protection and food security. The compound's chlorinated aromatic component is particularly noteworthy, as it often imparts bioactivity against pests and pathogens.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize oxazole derivatives like CAS No. 1018052-82-8. Efforts are underway to minimize hazardous byproducts and reduce energy consumption during production. This aligns with the broader scientific community's focus on environmentally friendly synthesis and green solvents, which are hot topics in contemporary chemical research.

For those working in analytical chemistry, characterizing 5-(3-chlorophenyl)-4,5-dihydro-1,2-oxazole-3-carboxylic acid involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's purity and identity, which are critical for reproducible research outcomes. The CAS registry number serves as a unique identifier, facilitating accurate data retrieval across scientific literature and commercial catalogs.

In summary, 5-(3-chlorophenyl)-4,5-dihydro-1,2-oxazole-3-carboxylic acid (CAS No. 1018052-82-8) is a multifaceted compound with broad applications in drug discovery, agrochemicals, and material science. Its unique structure and functional groups make it a valuable asset for researchers aiming to develop innovative solutions to modern challenges. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in organic synthesis and medicinal chemistry for years to come.